Ethyl 3-phenylpropionate
Ethyl 3-phenylpropionate
The transesterifcation reactions of ethyl hydrocinnamate with various alcohols have been studied. It is one of the major components of B. dracunculifolia.
Ethyl 3-phenylpropionate is a volatile flavor compound that is reported to occur in muskmelon and red fermented soybean curds.
Ethyl 3-phenylpropanoate, also known as ethyl dihydrocinnamate or ethyl benzenepropanoate, belongs to the class of organic compounds known as fatty acid esters. These are carboxylic ester derivatives of a fatty acid. Ethyl 3-phenylpropanoate is considered to be a practically insoluble (in water) and relatively neutral molecule. Ethyl 3-phenylpropanoate has been primarily detected in urine. Within the cell, ethyl 3-phenylpropanoate is primarily located in the membrane (predicted from logP) and cytoplasm. Ethyl 3-phenylpropanoate has a flower, fruity, and honey taste.
Ethyl 3-phenylpropionate is a volatile flavor compound that is reported to occur in muskmelon and red fermented soybean curds.
Ethyl 3-phenylpropanoate, also known as ethyl dihydrocinnamate or ethyl benzenepropanoate, belongs to the class of organic compounds known as fatty acid esters. These are carboxylic ester derivatives of a fatty acid. Ethyl 3-phenylpropanoate is considered to be a practically insoluble (in water) and relatively neutral molecule. Ethyl 3-phenylpropanoate has been primarily detected in urine. Within the cell, ethyl 3-phenylpropanoate is primarily located in the membrane (predicted from logP) and cytoplasm. Ethyl 3-phenylpropanoate has a flower, fruity, and honey taste.
Brand Name:
Vulcanchem
CAS No.:
2021-28-5
VCID:
VC20850606
InChI:
InChI=1S/C11H14O2/c1-2-13-11(12)9-8-10-6-4-3-5-7-10/h3-7H,2,8-9H2,1H3
SMILES:
CCOC(=O)CCC1=CC=CC=C1
Molecular Formula:
C11H14O2
Molecular Weight:
178.23 g/mol
Ethyl 3-phenylpropionate
CAS No.: 2021-28-5
Cat. No.: VC20850606
Molecular Formula: C11H14O2
Molecular Weight: 178.23 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | The transesterifcation reactions of ethyl hydrocinnamate with various alcohols have been studied. It is one of the major components of B. dracunculifolia. Ethyl 3-phenylpropionate is a volatile flavor compound that is reported to occur in muskmelon and red fermented soybean curds. Ethyl 3-phenylpropanoate, also known as ethyl dihydrocinnamate or ethyl benzenepropanoate, belongs to the class of organic compounds known as fatty acid esters. These are carboxylic ester derivatives of a fatty acid. Ethyl 3-phenylpropanoate is considered to be a practically insoluble (in water) and relatively neutral molecule. Ethyl 3-phenylpropanoate has been primarily detected in urine. Within the cell, ethyl 3-phenylpropanoate is primarily located in the membrane (predicted from logP) and cytoplasm. Ethyl 3-phenylpropanoate has a flower, fruity, and honey taste. |
|---|---|
| CAS No. | 2021-28-5 |
| Molecular Formula | C11H14O2 |
| Molecular Weight | 178.23 g/mol |
| IUPAC Name | ethyl 3-phenylpropanoate |
| Standard InChI | InChI=1S/C11H14O2/c1-2-13-11(12)9-8-10-6-4-3-5-7-10/h3-7H,2,8-9H2,1H3 |
| Standard InChI Key | JAGZUIGGHGTFHO-UHFFFAOYSA-N |
| SMILES | CCOC(=O)CCC1=CC=CC=C1 |
| Canonical SMILES | CCOC(=O)CCC1=CC=CC=C1 |
| Boiling Point | 247.2 °C |
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